Cas no 392326-81-7 (4-(4-Bromophenyl)pyrimidin-2-amine)

• Product Name: 4-(4-Bromophenyl)pyrimidin-2-amine
• CAS No: 392326-81-7
• MF: C₁₀H₈BrN₃
• MW: 250.094620704651
• MDL: MFCD02317272
• CID: 304885
• PubChem ID: 4590150
• Update Time: 2025-06-12

4-(4-Bromophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)pyrimidin-2-amine
• 2-Amino-4-(4-bromophenyl)pyrimidine
• 2-Pyrimidinamine,4-(4-bromophenyl)-
• 4-(4-BROMO-PHENYL)-PYRIMIDIN-2-YLAMINE
• 4-(4-bromophenyl)-2-pyrimidinylamine
• ULMOYCJVOJTPCJ-UHFFFAOYSA-N
• 4-(4-Bromophenyl)-2-pyrimidinamine
• 2385AE
• 2-Pyrimidinamine, 4-(4-bromophenyl)-
• AK134968
• AB0072179
• ST24042935
• 392326-81-7
• MFCD02317272
• SCHEMBL474287
• SY035376
• AC-33855
• CS-0098689
• EN300-3274478
• DTXSID70404632
• A848250
• AS-9384
• AG-401/43410761
• FT-0698370
• AKOS011766055
• SB60478
• Z991536724
• DB-069786

• MDL： MFCD02317272
• Inchi： 1S/C10H8BrN3/c11-8-3-1-7(2-4-8)9-5-6-13-10(12)14-9/h1-6H,(H2,12,13,14)
• InChI Key： ULMOYCJVOJTPCJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CN=C(N)N=1

Computed Properties

• Exact Mass: 248.99000
• Monoisotopic Mass: 248.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 204-207 °C
• Boiling Point: 449.4℃ at 760 mmHg
• Flash Point: 225.6±26.5 °C
• PSA: 51.80000
• LogP: 3.06950
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Bromophenyl)pyrimidin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-Bromophenyl)pyrimidin-2-amine

Introduction to 4-(4-Bromophenyl)pyrimidin-2-amine (CAS No. 392326-81-7) in Modern Pharmaceutical Research

4-(4-Bromophenyl)pyrimidin-2-amine, identified by the Chemical Abstracts Service number 392326-81-7, is a significant intermediate in the synthesis of pharmaceutical compounds. This heterocyclic amine, featuring a brominated phenyl ring and a pyrimidine core, has garnered attention in the field of medicinal chemistry due to its versatile structural framework. The presence of both aromatic and heterocyclic moieties makes it a valuable scaffold for designing molecules with potential biological activity.

The compound’s structural features—specifically the 4-bromophenyl group and the pyrimidin-2-amine moiety—offer unique opportunities for chemical modification. These attributes have been exploited in the development of novel therapeutic agents, particularly in the quest for new treatments for various diseases. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex structures.

In recent years, 4-(4-Bromophenyl)pyrimidin-2-amine has been extensively studied as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to modulate kinase activity and restore normal cellular function. Several studies have highlighted its utility in generating inhibitors targeting specific kinases, demonstrating its importance in oncology research.

Moreover, the pyrimidine core of 4-(4-Bromophenyl)pyrimidin-2-amine is a well-documented pharmacophore in drug discovery. Pyrimidine derivatives are known for their broad spectrum of biological activities, ranging from antiviral to anticancer effects. The combination of the 4-bromophenyl group with the pyrimidine ring enhances the compound’s potential as a therapeutic molecule by improving solubility and binding affinity to biological targets. This has led to its incorporation into several clinical trials and preclinical studies.

Recent advancements in computational chemistry have further underscored the significance of 4-(4-Bromophenyl)pyrimidin-2-amine. Molecular docking simulations have revealed that this compound can interact with various protein targets with high specificity. These simulations have guided the optimization of its structure to enhance potency and selectivity, reducing off-target effects. Such computational approaches are becoming increasingly integral in drug design, leveraging the insights provided by structures like 4-(4-Bromophenyl)pyrimidin-2-amine.

The synthetic pathways for 4-(4-Bromophenyl)pyrimidin-2-amine also warrant discussion. Efficient synthetic routes are essential for large-scale production and cost-effectiveness in pharmaceutical manufacturing. Researchers have developed multi-step syntheses that utilize readily available starting materials while minimizing byproduct formation. These methodologies often involve palladium-catalyzed reactions and nucleophilic substitutions at key positions within the molecule. Such innovations ensure that this compound remains accessible for further medicinal chemistry applications.

In conclusion, 4-(4-Bromophenyl)pyrimidin-2-amine (CAS No. 392326-81-7) represents a cornerstone in modern pharmaceutical research. Its unique structural features make it an invaluable building block for developing novel therapeutic agents, particularly kinase inhibitors. The ongoing exploration of its synthetic possibilities and computational validation highlights its enduring relevance in drug discovery efforts worldwide.